Cas no 890091-55-1 (<br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r)

• Product Name: <br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r
• CAS No: 890091-55-1
• MF: C₈H₇N₃O₃S
• MW: 225.224479913712
• CID: 3103100
• PubChem ID: 135469010
• Update Time: 2025-09-24

<br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r Chemical and Physical Properties

Names and Identifiers

• <br>7-Oxo-6,7-dihydro-isothiazolo[4,5-d]pyrimidine-3-carboxylic acid ethyl este r
• Ethyl 7-oxo-6,7-dihydroisothiazolo[4,5-d]pyrimidine-3-carboxylate
• ethyl 7-oxo-6H-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxylate
• 890091-55-1
• AKOS005620632
• STK784844
• ethyl 7-oxo-6,7-dihydro[1,2]thiazolo[4,5-d]pyrimidine-3-carboxylate
• CS-0322033
• ethyl 7-oxo-6H,7H-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxylate

• Inchi： 1S/C8H7N3O3S/c1-2-14-8(13)5-4-6(15-11-5)7(12)10-3-9-4/h3H,2H2,1H3,(H,9,10,12)
• InChI Key： YLVLDMWKTTTWNN-UHFFFAOYSA-N
• SMILES： S1C2C(NC=NC=2C(C(=O)OCC)=N1)=O

Computed Properties

• Exact Mass: 225.02081227Da
• Monoisotopic Mass: 225.02081227Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives